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Introduction
Adrenocorticotropic hormone (ACTH) is a polypeptide hormone produced and secreted by the

anterior pituitary gland. The synthetic fragment, ACTH (1-17), is a potent agonist of the

melanocortin 1 receptor (MC1R) and also interacts with other melanocortin receptors, making it

a valuable tool for a variety of research applications.[1][2][3][4] These application notes provide

detailed protocols for the reconstitution, storage, and experimental use of lyophilized ACTH (1-
17), along with relevant quantitative data and signaling pathway information to guide

researchers in their experimental design.

Product Information and Reconstitution
Proper reconstitution and storage of lyophilized ACTH (1-17) are critical for maintaining its

biological activity and ensuring experimental reproducibility.

Reconstitution Protocol:

Equilibration: Before opening, allow the vial of lyophilized ACTH (1-17) and the chosen

solvent to equilibrate to room temperature.
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Centrifugation: Briefly centrifuge the vial to ensure that all of the lyophilized powder is

collected at the bottom.

Solvent Addition: Carefully add the recommended solvent to the vial. For most applications,

sterile, high-purity water (18 MΩ-cm) or sterile distilled water is recommended.[5][6] For

concentrations above 2 mg/mL, acetonitrile may be used.[6] It is generally recommended to

reconstitute to a concentration of at least 100 µg/mL.[5]

Dissolution: Gently agitate the vial to dissolve the peptide. Avoid vigorous shaking. If the

peptide does not dissolve readily, gentle warming or sonication can be used.

Sterilization (Optional): If the reconstituted solution is intended for cell culture, it can be

sterile-filtered through a 0.22 µm filter.[1]

Storage and Stability:

Form
Storage
Temperature

Duration Notes

Lyophilized -20°C to -80°C Up to 2 years

Store in a desiccated

environment,

protected from light.[1]

[6]

Reconstituted (Short-

term)
4°C 2-7 days

Reconstituted (Long-

term)
-20°C to -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[1]

For extended storage,

consider adding a

carrier protein like

0.1% HSA or BSA.[5]

[7]

Signaling Pathway
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ACTH (1-17) primarily exerts its effects by binding to melanocortin receptors (MCRs), which

are G-protein coupled receptors (GPCRs).[8] The canonical signaling pathway involves the

activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and

subsequent activation of Protein Kinase A (PKA).[9] PKA then phosphorylates various

downstream targets, including transcription factors that regulate gene expression.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15618000?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adrenocorticotropic_hormone
https://ivset.ua/downloads/instructions/en/RE53081.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm Nucleus

ACTH (1-17) MC2R (GPCR)
Binds

Adenylyl Cyclase
Activates

ATP cAMP
Converts

AC
PKA (inactive)

Activates
PKA (active) CREB

Phosphorylates
pCREB Steroidogenic Genes

(e.g., StAR, CYP11A1)
Activates Transcription

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

Reconstitute Lyophilized
ACTH (1-17)

Treat Cells with
ACTH (1-17) Dilutions

Prepare Cell Culture
(Seeding and Growth)

Incubate for
Specified Time

Collect Supernatant
or Lyse Cells

Perform Assay
(ELISA, cAMP, qPCR)

Analyze and
Interpret Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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